![molecular formula C17H25ClN4O2 B6242029 tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate CAS No. 2613382-73-1](/img/no-structure.png)
tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate
Overview
Description
“tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate” is a chemical compound with the CAS Number: 2613382-73-1 . It has a molecular weight of 352.86 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H25ClN4O2/c1-16(2,3)24-15(23)22-8-7-17(5-4-6-17)12(11-22)20-14-10-19-9-13(18)21-14/h9-10,12H,4-8,11H2,1-3H3,(H,20,21) . This indicates the molecular structure of the compound.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate involves the reaction of tert-butyl 7-azaspiro[3.5]nonane-7-carboxylate with 6-chloropyrazine-2-amine.", "Starting Materials": [ "tert-butyl 7-azaspiro[3.5]nonane-7-carboxylate", "6-chloropyrazine-2-amine" ], "Reaction": [ "To a solution of tert-butyl 7-azaspiro[3.5]nonane-7-carboxylate in anhydrous DMF, add 6-chloropyrazine-2-amine and DIPEA.", "Stir the reaction mixture at room temperature for 24 hours.", "Quench the reaction with water and extract with ethyl acetate.", "Wash the organic layer with brine, dry over Na2SO4, and concentrate under reduced pressure.", "Purify the crude product by column chromatography to obtain tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate." ] } | |
CAS RN |
2613382-73-1 |
Product Name |
tert-butyl 5-[(6-chloropyrazin-2-yl)amino]-7-azaspiro[3.5]nonane-7-carboxylate |
Molecular Formula |
C17H25ClN4O2 |
Molecular Weight |
352.9 |
Purity |
95 |
Origin of Product |
United States |
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